Cas no 1246532-72-8 (2-chloro-9H-Purine-6-carbonitrile)

• Product Name: 2-chloro-9H-Purine-6-carbonitrile
• CAS No: 1246532-72-8
• MF: C₆H₂ClN₅
• MW: 179.566578388214
• CID: 1103021
• Update Time: 2024-07-25

2-chloro-9H-Purine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-9H-Purine-6-carbonitrile
• 9H-Purine-6-carbonitrile, 2-chloro-

• Inchi： 1S/C6H2ClN5/c7-6-11-3(1-8)4-5(12-6)10-2-9-4/h2H,(H,9,10,11,12)
• InChI Key： YROOCSOSYIZALN-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(Cl)=NC=2C#N)NC=1

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• pka: 7.27±0.10(Predicted)